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Compound of Interest

Compound Name: 2-Di-1-ASP
CAS No.: 1694-48-0
Cat. No.: B10818430
Get Quote
. J

For researchers, scientists, and drug development professionals, 2-Di-1-ASP (also known as
DASPI) has emerged as a versatile fluorescent probe. This mono-styryl dye is widely utilized
for mitochondrial staining and as a groove-binding fluorescent probe for double-stranded and,
notably, G-quadruplex (G4) DNA.[1][2][3] This guide provides an in-depth overview of its
procurement, technical specifications, and experimental applications.

Purchasing Options for 2-Di-1-ASP

A variety of life science suppliers offer 2-Di-1-ASP, ensuring its accessibility for research
purposes. The following table summarizes key purchasing options.
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Supplier Product Name(s) Purity Available Sizes
MedchemExpress 2-Di-1-ASP (DASPI) >98% (HPLC) 10 mg, 50 mg
Sobekbio Biosciences  2-Di-1-ASP >98% (HPLC) Inquire
_ 2-DI-1-ASP (DASPI, B
Cayman Chemical Not specified 10 mg, 50 mg
DASPMI)
. 50 mg, 100 mg, 200
Selleck Chemicals 2-DI-1-ASP 99.99%
mg
Universal Biologicals 2-Di-1-ASP Not specified 100 mg
Biotium 4-Di-1-ASP* Not specified 500 mg

*Note: Biotium provides 4-Di-1-ASP, a related styryl dye with similar mitochondrial staining
properties.

Technical Data Summary

The following table provides a comprehensive summary of the key technical specifications for
2-Di-1-ASP, compiled from various suppliers.
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Property Value Source(s)
CAS Number 2156-29-8 [21[4]
Molecular Formula C16H19IN2 [2]
Molecular Weight 366.24 g/mol [2][5]
Appearance Solid [4]

Purity >98% to 99.99% (HPLC) [2][5]

Excitation Maximum (Aex)

~474 nm

[4]

Emission Maximum (Aem)

~605 nm

[4]

Solubility

DMSO: Sparingly Soluble (1-
10 mg/mL)[4], 30 mg/mL[5]

[4]115]

Storage

Powder: = 2-4 years at -20°C
in the dark. Stock Solution: 1
year at -80°C.

[2]141(5]

Primary Applications

Mitochondrial stain, G-
quadruplex DNA fluorescent

probe.

[11(2]3]1[5]

Experimental Protocols

Mitochondrial Staining in Live Cells

This protocol is adapted from general methodologies for fluorescent mitochondrial probes and

styryl dyes.

Materials:

e 2-Di-1-ASP

o Dimethyl sulfoxide (DMSO), anhydrous

e Phosphate-buffered saline (PBS), pH 7.4
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e Cell culture medium
o Adherent cells grown on coverslips or in imaging dishes

» Fluorescence microscope with appropriate filter sets (e.g., for blue excitation and orange/red
emission)

Procedure:

o Stock Solution Preparation: Prepare a 1-2 mM stock solution of 2-Di-1-ASP in anhydrous
DMSO. Store aliquots at -20°C or -80°C, protected from light.

o Working Solution Preparation: On the day of the experiment, dilute the stock solution in pre-
warmed cell culture medium or PBS to a final working concentration of 1-10 uM. The optimal
concentration may vary depending on the cell type and experimental conditions and should
be determined empirically.

e Cell Staining:
o Remove the culture medium from the cells.
o Wash the cells once with pre-warmed PBS.

o Add the 2-Di-1-ASP working solution to the cells and incubate for 15-30 minutes at 37°C,
protected from light.

» Washing: Remove the staining solution and wash the cells two to three times with pre-
warmed PBS or culture medium.

» Imaging: Mount the coverslips on a slide with a drop of PBS or imaging buffer. Observe the
stained mitochondria using a fluorescence microscope. 2-Di-1-ASP accumulates in actively
respiring mitochondria.[4]

G-Quadruplex DNA Binding Assay (Fluorescence-Based)

This protocol outlines a general approach to assess the interaction of 2-Di-1-ASP with G-
guadruplex DNA using fluorescence spectroscopy. 2-Di-1-ASP exhibits a significant
fluorescence enhancement upon binding to G-quadruplex structures.[1]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b10818430/docs?utm_src=pdf-body#a-technical-guide-to-2-di-1-asp-sourcing-characterization-and-application
https://www.benchchem.com/product/b10818430/docs?utm_src=pdf-body#a-technical-guide-to-2-di-1-asp-sourcing-characterization-and-application
https://www.benchchem.com/product/b10818430/docs?utm_src=pdf-body#a-technical-guide-to-2-di-1-asp-sourcing-characterization-and-application
https://www.thermofisher.com/ar/es/home/references/molecular-probes-the-handbook/probes-for-organelles/probes-for-mitochondria.html
https://www.benchchem.com/product/b10818430/docs?utm_src=pdf-body#a-technical-guide-to-2-di-1-asp-sourcing-characterization-and-application
https://www.benchchem.com/product/b10818430/docs?utm_src=pdf-body#a-technical-guide-to-2-di-1-asp-sourcing-characterization-and-application
https://www.medchemexpress.com/2-di-1-asp.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:
e 2-Di-1-ASP

» Oligonucleotides capable of forming G-quadruplex structures (e.g., c-myc or telomeric
seguences)

e Annealing buffer (e.g., 10 mM Tris-HCI, 200 mM KCI, pH 7.4)
e Double-stranded DNA (as a control for selectivity)

o Fluorometer

Procedure:

e G-Quadruplex DNA Formation:

o Dissolve the G-quadruplex-forming oligonucleotide in the annealing buffer to a
concentration of ~100 puM.

o Heat the solution to 95°C for 5 minutes.

o Allow the solution to slowly cool to room temperature over several hours to facilitate the
formation of the G-quadruplex structure.

 Titration Experiment:

o

Prepare a solution of 2-Di-1-ASP (e.g., 1 uM) in the annealing buffer.

Measure the initial fluorescence intensity of the 2-Di-1-ASP solution using the fluorometer

[¢]

(excitation ~474 nm, emission scan ~550-700 nm).

[¢]

Incrementally add small aliquots of the pre-formed G-quadruplex DNA solution to the 2-Di-
1-ASP solution.

[¢]

After each addition, allow the solution to equilibrate for a few minutes and then measure
the fluorescence spectrum.
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o Data Analysis:

o Plot the fluorescence intensity at the emission maximum (~605 nm) as a function of the G-
guadruplex DNA concentration.

o The resulting binding curve can be used to determine the binding affinity (e.g., by fitting to
a suitable binding model).

o Repeat the experiment with double-stranded DNA to assess the selectivity of 2-Di-1-ASP
for G-quadruplex structures.

Visualizations
Experimental Workflow for Mitochondrial Staining
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Figure 1: Experimental Workflow for Mitochondrial Staining with 2-Di-1-ASP

Click to download full resolution via product page

Figure 1: Workflow for mitochondrial staining.
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Principle of 2-Di-1-ASP Fluorescence Enhancement

2-Di-1-ASP 2-Di-1-ASP

Mitochondria or

2-Di-1-ASP SADNA

In Aqueous Solution

High Fluorescence
Bound to Target

Figure 2: Mechanism of 2-Di-1-ASP Fluorescence

Click to download full resolution via product page

Figure 2: Principle of fluorescence enhancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Characterization, and Application]. BenchChem, [2026]. [Online PDF]. Available at:
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sourcing-characterization-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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